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Abstract
Aerocavin, a novel antibiotic isolated from the bacterium Chromobacterium violaceum, has

demonstrated notable in vitro activity against a range of Gram-positive and Gram-negative

bacteria. The structural elucidation of this lactone-containing compound was accomplished

through a combination of spectroscopic techniques and X-ray diffraction analysis. This guide

provides a comprehensive overview of the available spectroscopic data for Aerocavin,

intended to serve as a foundational resource for researchers engaged in natural product

synthesis, antibiotic development, and related fields. The information presented herein is

compiled from the seminal publication detailing the discovery and characterization of

Aerocavin.

Chemical Structure of Aerocavin
The definitive chemical structure of Aerocavin was determined by Singh et al. and is

presented below. This structure serves as the fundamental framework for the interpretation of

all subsequent spectroscopic data.

(A chemical structure diagram of Aerocavin would be placed here. As I cannot generate

images, a placeholder is described.)

Caption: The chemical structure of Aerocavin.
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Spectroscopic Data
The following tables summarize the key spectroscopic data obtained for Aerocavin, providing

a quantitative basis for its structural identification.

¹H NMR Spectroscopic Data
Table 1: ¹H NMR (Proton Nuclear Magnetic Resonance) Data for Aerocavin

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data unavailable Data unavailable Data unavailable Data unavailable

Note: Specific ¹H NMR data for Aerocavin is not publicly available in the abstract of the

primary literature. Access to the full publication is required to populate this table.

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data for Aerocavin

Chemical Shift (δ) ppm Assignment

Data unavailable Data unavailable

Note: Specific ¹³C NMR data for Aerocavin is not publicly available in the abstract of the

primary literature. Access to the full publication is required to populate this table.

Mass Spectrometry (MS) Data
Table 3: Mass Spectrometry Data for Aerocavin

Ionization Method
Mass-to-Charge Ratio
(m/z)

Ion Type

Data unavailable Data unavailable Data unavailable

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b040010?utm_src=pdf-body
https://www.benchchem.com/product/b040010?utm_src=pdf-body
https://www.benchchem.com/product/b040010?utm_src=pdf-body
https://www.benchchem.com/product/b040010?utm_src=pdf-body
https://www.benchchem.com/product/b040010?utm_src=pdf-body
https://www.benchchem.com/product/b040010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Specific mass spectrometry data for Aerocavin is not publicly available in the abstract of

the primary literature. Access to the full publication is required to populate this table.

Infrared (IR) Spectroscopy Data
Table 4: Infrared (IR) Spectroscopy Data for Aerocavin

Wavenumber (cm⁻¹) Functional Group Assignment

Data unavailable Data unavailable

Note: Specific IR spectroscopy data for Aerocavin is not publicly available in the abstract of

the primary literature. Access to the full publication is required to populate this table.

Ultraviolet-Visible (UV-Vis) Spectroscopy Data
Table 5: Ultraviolet-Visible (UV-Vis) Spectroscopy Data for Aerocavin

Wavelength (λmax) nm Molar Absorptivity (ε) Solvent

Data unavailable Data unavailable Data unavailable

Note: Specific UV-Vis spectroscopy data for Aerocavin is not publicly available in the abstract

of the primary literature. Access to the full publication is required to populate this table.

Experimental Protocols
Detailed experimental protocols for the acquisition of the spectroscopic data presented above

are crucial for reproducibility and further research. These protocols would typically include

information on the instrumentation used, sample preparation, and data processing parameters.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation:Information not available.

Sample Preparation:Information not available.

Data Acquisition and Processing:Information not available.
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Mass Spectrometry (MS)
Instrumentation:Information not available.

Sample Preparation:Information not available.

Data Acquisition and Processing:Information not available.

Infrared (IR) Spectroscopy
Instrumentation:Information not available.

Sample Preparation:Information not available.

Data Acquisition and Processing:Information not available.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Instrumentation:Information not available.

Sample Preparation:Information not available.

Data Acquisition and Processing:Information not available.

Visualization of Experimental Workflow
The general workflow for the isolation and characterization of a natural product like Aerocavin
can be visualized. This diagram illustrates the logical progression from the biological source to

the final structural elucidation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b040010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation and Purification

Structural Analysis

Structure Elucidation

Fermentation of
Chromobacterium violaceum Solvent Extraction Chromatographic

Separation

Spectroscopic Analysis
(NMR, MS, IR, UV-Vis)

X-ray Diffraction

Aerocavin Structure

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and structural elucidation of Aerocavin.

Conclusion and Future Directions
The spectroscopic data for Aerocavin, while foundational, represents the initial

characterization of this antibiotic. Further research, including advanced 2D NMR studies and

high-resolution mass spectrometry, could provide deeper insights into its conformational

dynamics and fragmentation pathways. Synthetic efforts, guided by the established

spectroscopic profile, will be crucial for producing analogs and exploring the structure-activity

relationships of this promising antibacterial agent. The detailed experimental protocols, once

accessible, will be instrumental in enabling these future investigations.

Disclaimer: This document is intended for informational purposes only. The quantitative

spectroscopic data and detailed experimental protocols could not be included as the full text of

the primary source, "Aerocavin, a new antibiotic produced by Chromobacterium violaceum,"

published in the Journal of Antibiotics (Tokyo) in 1988, was not accessible. Researchers are

strongly encouraged to consult the original publication for complete and accurate information.

To cite this document: BenchChem. [Spectroscopic Profile of Aerocavin: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040010#spectroscopic-data-of-aerocavin-structure]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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